17alpha-Ethinyl-19-nortestosterone
Overview
Description
17alpha-Ethinyl-19-nortestosterone, also known as Norethindrone, belongs to the class of organic compounds known as estrogens and derivatives . These are steroids with a structure containing a 3-hydroxylated estrane .
Synthesis Analysis
Doses as high as 100 mg/day immediately after ovulation blocked synthesis of progesterone in normal cycles totally within 4-5 days . Smaller daily doses had the same effect, but less pronounced .Molecular Structure Analysis
The molecular formula of 17alpha-Ethinyl-19-nortestosterone is C20H26O2 . The IUPAC name is 17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta [a]phenanthren-3-one .Physical And Chemical Properties Analysis
The molecular weight of 17alpha-Ethinyl-19-nortestosterone is 298.4 g/mol . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Reproductive Effects in Mammals : 17alpha-Ethinyl-19-nortestosterone, classified as a progestin, has shown typical progesterone-like activity in reproductive processes, including ovulation inhibition and endometrial proliferation in mammals (Pincus, Chang, Hafez, Zarrow, & Merrill, 1956).
Impact on Human Ovulation and Menstruation : In studies involving women with infertility, 17alpha-Ethinyl-19-nortestosterone demonstrated an ability to inhibit ovulation without significantly altering the menstrual cycle. It also showed a propensity for inducing aberrant menstrual patterns in some cases (Garcia, Pincus, & Rock, 1958).
Metabolic Pathways : Research on its metabolism revealed that 17alpha-Ethinyl-19-nortestosterone is converted to 17alpha-ethinyl estradiol in the body, without demonstrating enzymatic reduction of the ethinyl to a vinyl group (Breuer, 1964).
Effects on Menstrual Cycle in Infertile Women : Trials with infertile women showed that 17alpha-Ethinyl-19-nortestosterone and related compounds could inhibit ovulation and induce menstruation-like bleeding, with some differences in effects between various progestagens (Garcia, Pincus, & Rock, 1956).
Influence on Carbohydrate and Lipid Metabolism : A study on the effect of norethindrone, a derivative of 17alpha-Ethinyl-19-nortestosterone, on women's metabolism indicated changes in insulin levels and glucose metabolism after a year of therapy (Spellacy, Buhi, & Birk, 1975).
Impact on Male Reproductive Processes : Research on the effects of 17alpha-Ethinyl-19-nortestosterone on the male reproductive system revealed it could induce azoospermia (absence of sperm) and affect hormonal excretion patterns (Heller, Laidlaw, Harvey, & Nelson, 1958).
Mechanism of Action
properties
IUPAC Name |
17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,12,15-18,22H,4-11H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIKNJXKGJWUCNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60859071 |
Source
|
| Record name | 1‐Ethynyl‐1‐hydroxy‐11a‐methyl‐1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH‐cyclopenta[a]phenanthren‐7‐one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60859071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
17alpha-Ethinyl-19-nortestosterone | |
CAS RN |
68-22-4 |
Source
|
| Record name | norethindrone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9564 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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